Cas no 1256561-80-4 (5-(bromomethyl)-1-ethyl-1H-imidazole)

• Product Name: 5-(bromomethyl)-1-ethyl-1H-imidazole
• CAS No: 1256561-80-4
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 6364586
• PubChem ID: 59589423
• Update Time: 2025-05-19

5-(bromomethyl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-ethyl-1H-imidazole
• 1H-Imidazole, 5-(bromomethyl)-1-ethyl-
• EN300-1174195
• SCHEMBL858930
• AKOS014776608
• 1256561-80-4

• Inchi： 1S/C6H9BrN2/c1-2-9-5-8-4-6(9)3-7/h4-5H,2-3H2,1H3
• InChI Key： WAFRPGOUBPRCIW-UHFFFAOYSA-N
• SMILES： C1N(CC)C(CBr)=CN=1

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 301.9±17.0 °C(Predicted)
• pka: 6.20±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(bromomethyl)-1-ethyl-1H-imidazole

Introduction to 5-(bromomethyl)-1-ethyl-1H-imidazole (CAS No. 1256561-80-4)

5-(bromomethyl)-1-ethyl-1H-imidazole (CAS No. 1256561-80-4) is a versatile organic compound that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group and an ethyl-substituted imidazole ring. The combination of these functional groups imparts a range of chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The imidazole ring, a fundamental component of 5-(bromomethyl)-1-ethyl-1H-imidazole, is known for its ability to form hydrogen bonds and coordinate with metal ions, which are crucial for many biological processes. The bromomethyl group, on the other hand, provides a reactive site for further chemical modifications, such as nucleophilic substitution reactions. This dual functionality makes 5-(bromomethyl)-1-ethyl-1H-imidazole an attractive building block for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of 5-(bromomethyl)-1-ethyl-1H-imidazole in drug discovery and development. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of new antiviral agents. The bromomethyl group allows for the introduction of various functional groups that can enhance the antiviral activity and reduce toxicity. This approach has shown promising results in preclinical studies, demonstrating significant inhibition of viral replication in cell cultures.

In another study published in the Journal of Medicinal Chemistry, scientists from the Max Planck Institute explored the use of 5-(bromomethyl)-1-ethyl-1H-imidazole in the development of inhibitors for specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The imidazole ring's ability to form hydrogen bonds and coordinate with metal ions makes it an ideal scaffold for designing PPI inhibitors. The bromomethyl group provides additional flexibility for optimizing the binding affinity and selectivity of these inhibitors.

The synthetic accessibility of 5-(bromomethyl)-1-ethyl-1H-imidazole is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common method involves the reaction of 1-ethylimidazole with bromoacetyl bromide, followed by deprotection to yield the desired product. These synthetic methods are well-documented in the literature and can be readily adapted by chemists working in various settings.

Beyond its use as a synthetic intermediate, 5-(bromomethyl)-1-ethyl-1H-imidazole has also been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate antimicrobial properties against a range of bacteria and fungi. The mechanism behind these activities is thought to involve the disruption of cell membrane integrity and inhibition of essential metabolic pathways. While further research is needed to fully understand these mechanisms, these findings suggest that 5-(bromomethyl)-1-ethyl-1H-imidazole could serve as a lead compound for developing new antimicrobial agents.

In conclusion, 5-(bromomethyl)-1-ethyl-1H-imidazole (CAS No. 1256561-80-4) is a multifunctional compound with significant potential in chemical biology and medicinal chemistry. Its unique structure, synthetic accessibility, and diverse biological activities make it an important molecule for researchers working on drug discovery and development. As ongoing studies continue to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.